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Compound of Interest

3-Formyl-2-pyrazinecarboxylic
Compound Name: d
aci

Cat. No.: B3290468

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. A comprehensive, compound-specific Safety Data Sheet (SDS) for 3-formyl-
2-pyrazinecarboxylic acid was not available at the time of writing. The information herein is
compiled from data on closely related compounds, primarily pyrazine-2-carboxylic acid, and
general principles of chemical safety. All personnel must conduct a thorough, site-specific risk
assessment before handling this chemical and consult a certified safety professional.

Executive Summary

3-Formyl-2-pyrazinecarboxylic acid is a heterocyclic organic compound with potential
applications in pharmaceutical and materials science research.[1] Its structure, featuring a
pyrazine ring with both a carboxylic acid and an aldehyde functional group, suggests a degree
of reactivity and potential biological activity.[1] This guide provides a detailed overview of the
known and anticipated safety considerations, handling protocols, and emergency procedures
for 3-formyl-2-pyrazinecarboxylic acid, based on available data for analogous pyrazine
derivatives.

Hazard Identification and Classification

While specific toxicity data for 3-formyl-2-pyrazinecarboxylic acid is not readily available,
data from the closely related pyrazine-2-carboxylic acid and other pyrazine derivatives indicate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3290468?utm_src=pdf-interest
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.smolecule.com/products/s3577764
https://www.smolecule.com/products/s3577764
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

a potential for irritation. The primary hazards are expected to be:

« Skin Irritation: May cause skin irritation upon contact.[2][3]

o Eye Irritation: May cause serious eye irritation.[2][3]

o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2][3]

The GHS hazard classifications for the analogous compound, pyrazine-2-carboxylic acid, are
presented below and should be considered as a conservative proxy.

Table 1: GHS Hazard Classification (Proxy: Pyrazine-2-carboxylic acid)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[3]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3-formyl-2-pyrazinecarboxylic
acid is provided below.

Table 2: Physical and Chemical Properties of 3-Formyl-2-Pyrazinecarboxylic Acid

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22108~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:18:27~~Pyrazine-2%203-dicarboxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22108~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:18:27~~Pyrazine-2%203-dicarboxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22108~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:18:27~~Pyrazine-2%203-dicarboxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22108~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:18:27~~Pyrazine-2%203-dicarboxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/product/b3290468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CeHaN20s3 [1]
Molecular Weight 152.11 g/mol [1]
Appearance Light pink to light red solid [1]
Boiling Point ~354.2°C at 760 mmHg [1]
Solubility Slightly soluble in methanol o

and water

Experimental Protocols: Safe Handling and Storage

Adherence to strict laboratory protocols is essential to minimize risk when working with 3-
formyl-2-pyrazinecarboxylic acid.

Engineering Controls

o Ventilation: Work with this compound should be conducted in a well-ventilated laboratory. For
procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

[3]14]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[5]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following are minimum requirements:

e Eye and Face Protection: Chemical safety goggles or a face shield conforming to EN166
(EVU) or NIOSH (US) standards are required.[6]

¢ Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves
for integrity before each use.[6]

o Lab Coat: A flame-retardant lab coat should be worn and kept fastened.
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» Respiratory Protection: For operations where dust generation is unavoidable and
engineering controls are insufficient, a NIOSH-approved particulate respirator (e.g., N95) is
recommended.[4]

Handling Procedures

o Preparation: Designate a specific area for handling. Ensure all necessary PPE is donned
correctly.

o Dispensing: Handle as a solid to minimize dust formation. If weighing, do so in a fume hood
or a ventilated balance enclosure.

e Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[4] Decontaminate all work surfaces.

Storage

o Store in a tightly sealed, properly labeled container.[4]

» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[5]

Remove contaminated clothing. Wash skin
) thoroughly with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

develops or persists.[4]

Move the exposed person to fresh air. If not

breathing, provide artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Seek medical
attention.[7]

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[7]

Spill and Leak Response

o Evacuate: Clear the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from spreading or entering drains.
e Clean-up:
o Wear appropriate PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.[4]

o Wipe the area with a damp cloth, then decontaminate the surface.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualizations

The following diagrams illustrate key logical workflows for the safe handling of 3-formyl-2-

pyrazinecarboxylic acid.
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Start: Prepare to Handle
3-Formyl-2-Pyrazinecarboxylic Acid

Conduct Risk Assessment
(Review SDS Proxy, SOPs)

i

Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Perform Handling Procedure
(Weighing, Transfer, Reaction)

Spill or Exposure?

Execute Emergency Protocol
(First Aid, Spill Cleanup)

Decontaminate Work Area
and Equipment

Segregate and Label
Chemical Waste

End: Procedure Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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